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Compound of Interest

Compound Name: L2H17

Cat. No.: B1193118 Get Quote

For Immediate Reference: Key Safety and Disposal Information for L2H17

This document provides essential guidance for the safe handling and disposal of L2H17, a

chalcone derivative with noted anti-inflammatory and chemopreventive properties.

Researchers, scientists, and drug development professionals must adhere to these procedures

to ensure personal safety and environmental compliance. The following information is based on

the hazardous properties of similar chemical compounds, given the absence of a specific

Safety Data Sheet (SDS) for L2H17. A representative SDS for a related chalcone derivative

indicates that L2H17 should be handled as a hazardous substance.

Hazard Profile and Safety Summary
L2H17 is classified with multiple hazards, requiring careful handling at all stages, including

disposal. The primary hazards are:

Harmful if swallowed (Acute toxicity, Oral, Category 4)

May cause an allergic skin reaction (Skin sensitization, Category 1)

Causes serious eye damage (Serious eye damage, Category 1)

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

Very toxic to aquatic life (Short-term (acute) aquatic hazard, Category 1)
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Harmful to aquatic life with long lasting effects (Long-term (chronic) aquatic hazard, Category

3)

Personal Protective Equipment (PPE) is mandatory when handling L2H17. This includes, but is

not limited to, safety goggles, face shields, chemical-resistant gloves, and a lab coat. All

handling should be performed in a well-ventilated area or a chemical fume hood.

Quantitative Data
Property Value Reference

Melting Point 136 - 140 °C (277 - 284 °F)

Acute Toxicity, Oral Category 4

Eye Damage Category 1

Skin Sensitization Category 1

Aquatic Hazard (Acute) Category 1

Aquatic Hazard (Chronic) Category 3

Experimental Protocols
Spill Clean-up Protocol:

In the event of a spill, evacuate the area and ensure adequate ventilation. Avoid breathing dust.

Wear appropriate PPE as outlined above. For a dry spill, carefully sweep or scoop the material

into a designated, labeled waste container, avoiding dust generation. For a wet spill, absorb

with an inert, non-combustible material such as sand or earth, and place in a sealed container

for disposal. Do not allow the substance to enter drains or waterways. Following clean-up,

wash the area thoroughly.

Disposal Procedures
Proper disposal of L2H17 is critical to prevent harm to human health and the environment. All

waste containing L2H17 must be treated as hazardous waste.

Step-by-Step Disposal Guide:
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Segregation: Do not mix L2H17 waste with other waste streams. Keep it in a separate,

clearly labeled, and sealed container.

Containerization: Use a chemically resistant, leak-proof container for all L2H17 waste. This

includes contaminated labware (e.g., pipette tips, vials), PPE, and spill clean-up materials.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"L2H17," and a clear description of the hazards (e.g., "Toxic," "Environmental Hazard").

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area. This area should be well-ventilated and away from incompatible

materials.

Disposal: Arrange for collection by a licensed hazardous waste disposal contractor. Provide

the contractor with a full hazard profile of the waste. Do not attempt to dispose of L2H17
down the drain or in regular trash.

Visualized Workflow
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Handling L2H17

Waste Generation

Disposal Procedure

Wear appropriate PPE

Collect all L2H17 contaminated materials

Handle in a fume hood

Segregate from other waste streams

Place in a labeled, sealed, chemical-resistant container

Store in designated hazardous waste area

Arrange for licensed hazardous waste disposal

Click to download full resolution via product page

Caption: L2H17 Disposal Workflow.

To cite this document: BenchChem. [Safe Disposal of L2H17: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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